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Compound of Interest

Compound Name: Anhydrofulvic acid

Cat. No.: B1243118 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: The following application notes and protocols are based on scientific literature

pertaining to "fulvic acid." The term "anhydrofulvic acid" is not commonly used in the available

literature, and it is presumed that the user is referring to the well-documented effects of fulvic

acid, a key component of humic substances.

Introduction
Fulvic acid (FA) is a class of natural organic compounds that arise from the decomposition of

plant and microbial matter.[1] As one of the primary fractions of humic substances, fulvic acid is

distinguished by its smaller molecular size and solubility across all pH levels, which allows it to

readily enter plant tissues.[2] These characteristics make it a potent plant biostimulant, capable

of enhancing nutrient uptake, stimulating growth, and improving tolerance to abiotic stresses

such as drought, salinity, and heat.[3][4]

The application of fulvic acid in agriculture aims to improve soil fertility and structure, boost crop

productivity and resilience, and enhance the efficiency of fertilizers.[5] Its mechanisms of action

include chelating mineral nutrients, modulating plant hormonal pathways, and stimulating

metabolic processes.

These notes provide detailed protocols for evaluating the biostimulant properties of fulvic acid,

summarize quantitative data from key studies, and illustrate the underlying physiological and

molecular pathways.
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Mechanisms of Action
Fulvic acid exerts its biostimulant effects through multiple interconnected pathways. Its primary

modes of action involve improving nutrient bioavailability, stimulating plant metabolic and

signaling pathways, and enhancing plant resilience to environmental stress.

2.1 Nutrient Uptake and Chelation Fulvic acid is an effective natural chelating agent. Its

molecules contain carboxyl and phenol functional groups that can bind to mineral ions like iron,

zinc, manganese, and copper. This process, known as chelation, prevents these micronutrients

from becoming locked up in the soil and transforms them into a bioavailable form that plant

roots can easily absorb. By facilitating the transport of these essential minerals into plant

tissues, fulvic acid directly addresses nutrient deficiencies and improves overall plant nutrition.
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Figure 1: Fulvic acid chelates soil minerals, enhancing their bioavailability and uptake by plant roots.
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Figure 1: Fulvic acid chelates soil minerals, enhancing their bioavailability and uptake by plant
roots.

2.2 Stimulation of Plant Growth and Metabolism Fulvic acid directly influences plant physiology

by stimulating root development, enhancing photosynthesis, and modulating metabolic
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pathways.

Root Growth: It promotes root proliferation, including increased branching and the

development of root hairs, which expands the surface area for water and nutrient absorption.

Photosynthesis: It can enhance chlorophyll synthesis and increase the CO2 assimilation

rate, which is particularly beneficial during periods of low light or stress.

Metabolism: Fulvic acid application can trigger the overexpression of genes related to

photosynthesis, nitrogen metabolism, and plant hormone regulation.

2.3 Abiotic Stress Tolerance A key application of fulvic acid is in mitigating the negative impacts

of abiotic stresses like drought, heat, and salinity.

Fulvic acid enhances stress tolerance by:

Improving Water Use Efficiency: It helps plants maintain higher relative water content in their

leaves under drought conditions.

Activating Antioxidant Systems: It stimulates the production of antioxidant enzymes such as

superoxide dismutase (SOD), catalase (CAT), and peroxidase (POD). These enzymes

neutralize reactive oxygen species (ROS), which are harmful molecules that accumulate

during stress and cause oxidative damage to cells.

Modulating Stress Signaling Pathways: Fulvic acid interacts with plant stress response

pathways, including those regulated by the hormone abscisic acid (ABA). ABA plays a

central role in mediating adaptive responses to environmental stress. By influencing these

pathways, fulvic acid helps regulate stomatal closure to conserve water and activates stress-

responsive genes.
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Figure 2: Fulvic acid enhances abiotic stress tolerance by modulating ABA signaling and boosting antioxidant defense.
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Figure 2: Fulvic acid enhances abiotic stress tolerance by modulating ABA signaling and
boosting antioxidant defense.

Quantitative Data Summary
The effects of fulvic acid application vary depending on the plant species, application method,

concentration, and environmental conditions. The following tables summarize quantitative

findings from various studies.

Table 1: Effects of Fulvic Acid on Plant Growth and Yield
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Plant Species
Application Method
& Rate

Observed Effect Reference

M9T337 Apple
Seedlings

Hydroponic; 120
mg·L⁻¹

Highest seedling
dry weight and ¹⁵N
utilization
efficiency.

Wheat Foliar Spray

23–26% increase in

grain yield (with humic

substances).

Maize

Pot experiment;

Mineral-derived liquid

FA (5 g kg⁻¹)

Accelerated plant

growth.

Tomato ('Bush

Beefsteak')

Drench; 10 and 20

mL·L⁻¹ (FulviPro 20%

FA)

Significantly smaller

shoots compared to

control.

Tomato ('Bush

Beefsteak')

Foliar Spray (FulviPro

20% FA)

Increased greenness

(Green Leaf Index);

no significant effect on

growth.

| Soybean | Foliar; 0.250 kg ha⁻¹ (before water deficit) | Positive increase in growth and gas

exchange variables. | |

Table 2: Effects of Fulvic Acid on Nutrient Uptake and Stress Markers
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Plant Species
Application
Method & Rate

Parameter
Measured

Observed
Effect

Reference

M9T337 Apple
Seedlings

Hydroponic;
120 mg·L⁻¹

NO₃⁻ influx
rate & NRT
gene
expression

Significantly
higher in
roots.

Maize

Pot experiment;

Plant-derived

solid FA (2.5 g

kg⁻¹)

Nitrogen (N)

Uptake

Increased by

36%.

Maize

Pot experiment;

Plant-derived

solid FA (2.5 g

kg⁻¹)

Phosphorus (P)

Uptake

Increased by

50%.

Paeonia ostii

(under drought)
Foliar Spray

Relative

Electrical

Conductivity

(REC)

23.03% lower

than control,

indicating less

cell membrane

damage.

Paeonia ostii

(under drought)
Foliar Spray

Photosynthetic

Rate (Pɴ)

Significantly

higher than

control.

| Soybean (under water deficit) | Foliar; 0.100 kg ha⁻¹ (before deficit) | Leaf Water Potential |

Less negative, indicating better water status. | |

Experimental Protocols
Standardized protocols are essential for validating the efficacy of biostimulant products. The

following protocols provide a framework for laboratory, greenhouse, and field evaluation of

fulvic acid.
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1. Experimental Design
- Define objectives & claims

- Select plant species & growth system
- Determine treatments & controls

2. Preparation
- Prepare FA solutions

- Set up pots/plots/hydroponics
- Acclimate plants

3. Treatment Application
- Foliar spray or soil drench

- Adhere to planned rates & frequency

4. Data Collection
- Growth parameters (biomass, height)

- Physiological measurements (photosynthesis)
- Stress indicators (enzyme assays)
- Nutrient analysis (tissue samples)

5. Statistical Analysis
- ANOVA, mean comparison tests
- Validate significance of results

6. Interpretation & Reporting
- Summarize findings

- Compare results to product claims

Figure 3: General workflow for evaluating the efficacy of fulvic acid as a plant biostimulant.
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Figure 3: General workflow for evaluating the efficacy of fulvic acid as a plant biostimulant.

Protocol 1: Greenhouse Pot Study for Evaluating Growth Promotion

Objective: To assess the effect of different concentrations and application methods of fulvic

acid on the growth of a model plant (e.g., tomato, maize).

Materials:

Plant seedlings of uniform size.

Pots (e.g., 1-liter) filled with a standardized peat-based substrate or soil.

Fulvic acid product of known concentration.
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Fertilizer solution (e.g., 20N-1.3P-15.7K).

Deionized water.

Calipers, rulers, balance, plant canopy analyzer.

Experimental Design:

Treatments:

Control: Water only.

Fertilizer Control: Standard fertility level (e.g., 100 mg·L⁻¹ N).

FA Soil Drench: 3-5 concentrations (e.g., 50, 100, 150, 200 mg·L⁻¹ FA) applied with

fertilizer.

FA Foliar Spray: 3-5 concentrations applied with fertilizer to the soil.

Replication: A minimum of 5-10 replicate pots per treatment.

Randomization: Arrange pots in a completely randomized design within the greenhouse to

minimize positional effects.

Methodology:

Transplant one seedling into each pot. Allow a one-week acclimation period.

Prepare treatment solutions. For drench applications, mix FA into the fertilizer solution. For

foliar, prepare a separate FA spray solution.

Application:

Drench: Apply a fixed volume (e.g., 150 mL) of the respective treatment solution to the

soil of each pot once per week. Control plants receive the same volume of water or

fertilizer solution.

Foliar: Spray leaves to the point of runoff once per week. Use a surfactant if

recommended. Ensure no spray drifts to other pots.
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Growth Conditions: Maintain standard greenhouse conditions (e.g., 16/8h light/dark cycle,

25°C/18°C day/night temperature).

Data Collection (after 4-6 weeks):

Plant height and stem diameter.

Leaf number and leaf area.

Chlorophyll content (SPAD meter or equivalent).

Shoot and root fresh weight.

Shoot and root dry weight (after drying at 65-70°C to a constant weight).

Statistical Analysis: Perform Analysis of Variance (ANOVA) to determine significant

differences between treatments, followed by a mean separation test (e.g., Tukey's HSD).

Protocol 2: Abiotic Stress (Drought) Tolerance Assay

Objective: To determine if fulvic acid application mitigates the negative effects of drought

stress.

Materials:

Plants grown as per Protocol 1.

Pressure chamber (for water potential), porometer (for stomatal conductance),

spectrophotometer.

Reagents for antioxidant enzyme assays (SOD, CAT).

Experimental Design:

Treatments: Use a factorial design with two factors: FA application (Control vs. optimal rate

from Protocol 1) and Water status (Well-watered vs. Drought-stressed).

Replication: Minimum of 5 replicates per treatment combination.
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Methodology:

Grow plants for 3-4 weeks, applying the selected FA treatment weekly.

Induce Drought Stress: Withhold watering from the drought-stressed groups until clear

signs of stress are visible (e.g., wilting) or soil water content reaches a predetermined

threshold (e.g., 40% of field capacity). The well-watered group continues to receive regular

irrigation.

Data Collection (during peak stress):

Leaf Water Potential (Ψw): Measure using a pressure chamber. More negative values

indicate higher stress.

Gas Exchange: Measure stomatal conductance (gs) and net photosynthetic rate (A)

using a porometer or IRGA.

Membrane Damage: Assess relative electrical conductivity (REC) from leaf discs.

Higher REC indicates greater membrane damage.

Biochemical Assays: Harvest leaf tissue, freeze in liquid nitrogen, and store at -80°C.

Perform spectrophotometric assays to determine the activity of antioxidant enzymes

(SOD, CAT).

Statistical Analysis: Use a two-way ANOVA to analyze the main effects of FA and drought,

and their interaction.

Protocol 3: Field Trial for Yield and Quality Assessment

Objective: To evaluate the efficacy of fulvic acid on crop yield and quality under real-world

agricultural conditions.

Materials:

Commercial-grade fulvic acid product.

Standard farm equipment for planting, spraying, and harvesting.
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Materials for sample collection and quality analysis.

Experimental Design:

Site Selection: Choose a representative field with uniform soil type.

Plot Design: Use a randomized complete block design with at least four replicate blocks.

Each plot should be a minimum of 62 meters long.

Treatments:

Control: Farmer's standard practice (fertilizer only).

FA Treatment(s): Farmer's standard practice + FA applied at recommended rates (e.g.,

kg ha⁻¹). Include different rates or application timings if desired.

Methodology:

Establish plots and apply any basal fertilizers uniformly across the trial area.

Apply FA treatments at the specified growth stages (e.g., vegetative, flowering) via foliar

spray or fertigation. Ensure application equipment is calibrated and cleaned between

treatments.

Manage all plots identically regarding irrigation, pest control, and other agronomic

practices.

Data Collection:

Growth: Record emergence rates, stand counts, and periodic biomass measurements.

Yield: At maturity, harvest a central area of each plot to determine total yield (e.g., kg

ha⁻¹).

Quality: Collect subsamples to analyze quality parameters relevant to the crop (e.g.,

fruit size, total soluble solids, nutrient content of grain).
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Statistical Analysis: Analyze data using ANOVA appropriate for a randomized complete block

design. Present results clearly, indicating if the observed yield or quality improvements are

statistically significant.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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